Cas no 724446-00-8 (4-Pyrimidinecarboxylicacid,2-[1-[[(1,1-dimethylethoxy)carbonyl]methylamino]-5-hydroxypentyl]-1,6-dihydro-5-hydroxy-6-oxo-,methyl ester)
724446-00-8 structure
Product Name:4-Pyrimidinecarboxylicacid,2-[1-[[(1,1-dimethylethoxy)carbonyl]methylamino]-5-hydroxypentyl]-1,6-dihydro-5-hydroxy-6-oxo-,methyl ester
CAS No:724446-00-8
MF:C17H27N3O7
MW:385.41218495369
CID:558615
PubChem ID:136068100
Update Time:2025-04-19
4-Pyrimidinecarboxylicacid,2-[1-[[(1,1-dimethylethoxy)carbonyl]methylamino]-5-hydroxypentyl]-1,6-dihydro-5-hydroxy-6-oxo-,methyl ester Chemical and Physical Properties
Names and Identifiers
-
- 4-Pyrimidinecarboxylicacid,2-[1-[[(1,1-dimethylethoxy)carbonyl]methylamino]-5-hydroxypentyl]-1,6-dihydro-5-hydroxy-6-oxo-,methyl ester
- 4-Pyrimidinecarboxylicacid,2-[1-[[(1,1-dimethylethoxy)carbonyl]methylamino]-5-hydroxypentyl]-1,6-dihydro-5-hydroxy-6-oxo-,met
- hydroxy-6-oxo-, methyl ester
- methyl 5-hydroxy-2-[5-hydroxy-1-[methyl-[(2-methylpropan-2-yl)oxycarbonyl]amino]pentyl]-4-oxo-1H-pyrimidine-6-carboxylate
- carbonyl]methylamino]-5-hydroxypentyl]-1,6-dihydro-5-
- 724446-00-8
- FT-0706704
- DTXSID40717903
- Methyl 2-{1-[(tert-butoxycarbonyl)(methyl)amino]-5-hydroxypentyl}-5-hydroxy-6-oxo-3,6-dihydropyrimidine-4-carboxylate
- SCHEMBL12529406
-
- Inchi: 1S/C17H27N3O7/c1-17(2,3)27-16(25)20(4)10(8-6-7-9-21)13-18-11(15(24)26-5)12(22)14(23)19-13/h10,21-22H,6-9H2,1-5H3,(H,18,19,23)
- InChI Key: GSDHTYKFTTUGJQ-UHFFFAOYSA-N
- SMILES: O(C(N(C)C(C1=NC(C(=O)OC)=C(C(N1)=O)O)CCCCO)=O)C(C)(C)C
Computed Properties
- Exact Mass: 385.18490021g/mol
- Monoisotopic Mass: 385.18490021g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 3
- Hydrogen Bond Acceptor Count: 7
- Heavy Atom Count: 27
- Rotatable Bond Count: 10
- Complexity: 649
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Surface Charge: 0
- Tautomer Count: 9
- XLogP3: 1.1
- Topological Polar Surface Area: 138Ų
4-Pyrimidinecarboxylicacid,2-[1-[[(1,1-dimethylethoxy)carbonyl]methylamino]-5-hydroxypentyl]-1,6-dihydro-5-hydroxy-6-oxo-,methyl ester Related Literature
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A. B. F. da Silva,K. Capelle Phys. Chem. Chem. Phys., 2009,11, 4564-4569
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Zhixia Liu,Tingjian Chen,Floyd E. Romesberg Chem. Sci., 2017,8, 8179-8182
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Denis V. Korchagin,Elena A. Yureva,Alexander V. Akimov,Eugenii Ya. Misochko,Gennady V. Shilov,Artem D. Talantsev,Roman B. Morgunov,Alexander A. Shakin,Sergey M. Aldoshin,Boris S. Tsukerblat Dalton Trans., 2017,46, 7540-7548
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Joo Chuan Yeo,Kenry Lab Chip, 2016,16, 4082-4090
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